Cas no 2203015-66-9 (4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride)

• Product Name: 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride
• CAS No: 2203015-66-9
• MF: C₁₃H₂₇Cl₂N₃
• MW: 296.279581308365
• MDL: MFCD30726848
• CID: 4785184
• Update Time: 2025-08-05

4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride
• 4-(4-Methylpiperazin-1-yl)octahydro-1H-isoindole dihydrochloride

• MDL： MFCD30726848
• Inchi： 1S/C13H25N3.2ClH/c1-15-5-7-16(8-6-15)13-4-2-3-11-9-14-10-12(11)13;;/h11-14H,2-10H2,1H3;2*1H
• InChI Key： SMKPZJDJQCXNQA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C)CC1)C1CCCC2CNCC21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 235
• Topological Polar Surface Area: 18.5

Additional information on 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride

4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2203015-66-9, known as 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperazine ring and an isoindole moiety, both of which contribute to its potential applications in drug discovery and development.

4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride is a derivative of the isoindole family, a class of compounds characterized by their bicyclic structure. The isoindole core in this compound is further modified by the presence of a piperazine ring, which introduces additional functional groups that can influence its pharmacokinetic properties. The piperazine moiety, in particular, is known for its ability to enhance the bioavailability and stability of drugs, making this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride as a lead compound in the development of novel pharmaceutical agents. Researchers have focused on its ability to modulate key biological targets, such as G protein-coupled receptors (GPCRs) and ion channels, which are critical in various disease states. For instance, preclinical studies have demonstrated that this compound exhibits potent activity against certain types of cancer cells, suggesting its potential role in oncology.

The synthesis of 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride involves a multi-step process that combines advanced organic synthesis techniques. The starting materials typically include simple aromatic compounds and aliphatic amines, which are subjected to various reactions such as Friedel-Crafts alkylation and nucleophilic substitution. The final step involves the formation of the dihydrochloride salt, which ensures optimal solubility and stability for subsequent biological testing.

In terms of applications, 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride has shown promise in several therapeutic areas. Its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders such as epilepsy and neurodegenerative diseases. Additionally, its anti-inflammatory properties have been explored in preclinical models, indicating its potential use in treating inflammatory conditions like arthritis.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have investigated the use of 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This approach leverages the compound's unique pharmacokinetic profile to enhance the efficacy and reduce the toxicity of drugs.

Despite its numerous advantages, 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride also presents certain challenges that require further investigation. For instance, its stability under physiological conditions needs to be optimized to ensure prolonged efficacy in vivo. Additionally, large-scale synthesis methods need to be developed to make this compound more accessible for clinical trials.

In conclusion, 4-(4-Methyl-1-piperazinyl)octahydro-1H-isoindole dihydrochloride (CAS No. 2203015-66-9) is a versatile compound with significant potential in drug discovery and development. Its unique structural features, combined with recent advances in synthetic chemistry and pharmacology, make it a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound is expected to play an increasingly important role in advancing modern medicine.